Cas no 34102-77-7 (Methyl 7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyriMidine-5-carboxylate)

• Product Name: Methyl 7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyriMidine-5-carboxylate
• CAS No: 34102-77-7
• MF: C₇H₆N₄O₃
• MW: 194.147540569305
• CID: 2157508
• Update Time: 2025-10-29

Methyl 7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyriMidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylate
• 7-Oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid methyl ester
• methyl 7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylate
• ChemDiv1_007293
• HMS607L11
• Z56802711
• methyl 7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylate
• Methyl 7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyriMidine-5-carboxylate

• Inchi： 1S/C7H6N4O3/c1-14-6(13)4-2-5(12)11-7(10-4)8-3-9-11/h2-3H,1H3,(H,8,9,10)
• InChI Key： ZUSLIXNZOAQABZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(N2C(N=CN2)=N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 396
• Topological Polar Surface Area: 83.4

Additional information on Methyl 7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyriMidine-5-carboxylate

Methyl 7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylate (CAS No. 34102-77-7): A Comprehensive Overview

Methyl 7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylate, identified by its CAS number 34102-77-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolopyrimidine class, a structural motif known for its broad spectrum of biological activities. The unique arrangement of nitrogen atoms in its molecular framework imparts distinctive chemical and pharmacological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of Methyl 7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylate consists of a pyrimidine ring fused with a triazole ring. This bicyclic system is flanked by a carboxylate group at the 5-position and an oxo group at the 7-position, which are critical for its reactivity and biological interactions. The presence of multiple nitrogen atoms within the structure suggests potential for hydrogen bonding and coordination with biological targets, enhancing its pharmacological relevance.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Triazolopyrimidines, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound Methyl 7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylate has been investigated for its potential role in modulating various biological pathways. Its ability to interact with enzymes and receptors has prompted researchers to explore its therapeutic applications in conditions such as cancer and infectious diseases.

In vitro studies have demonstrated that this compound exhibits promising activity against several drug-resistant bacterial strains. The mechanism of action appears to involve inhibition of key bacterial enzymes involved in DNA replication and transcription. This finding is particularly relevant in the context of rising antibiotic resistance worldwide, where novel antimicrobial agents are urgently needed. The carboxylate group at the 5-position has been identified as a key pharmacophore responsible for binding to bacterial enzymes, thereby disrupting essential cellular processes.

Furthermore, the oxo group at the 7-position contributes to the compound's stability and solubility characteristics. These physicochemical properties are crucial for formulation development and ensure that the compound can be effectively delivered to target tissues. The overall structure of Methyl 7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylate has been optimized through structural modifications to enhance bioavailability and reduce toxicity. Such efforts are essential for translating preclinical findings into viable clinical candidates.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the triazolopyrimidine core. These synthetic strategies not only facilitate the production of Methyl 7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylate but also provide insights into developing scalable processes for other related compounds.

Computational studies have played a pivotal role in understanding the interactions between this compound and biological targets. Molecular docking simulations have been used to predict binding affinities and identify potential binding sites on enzymes and receptors. These virtual screening approaches have accelerated the drug discovery process by allowing researchers to prioritize promising candidates based on their predicted efficacy and selectivity.

The pharmacokinetic profile of Methyl 7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylate has been evaluated through preclinical studies conducted in animal models. These studies have provided valuable insights into its absorption distribution metabolism and excretion (ADME) properties. The compound has demonstrated favorable pharmacokinetic characteristics with reasonable bioavailability and prolonged half-life upon oral administration. Such findings are crucial for determining appropriate dosing regimens and optimizing therapeutic outcomes.

Preclinical toxicology studies have assessed the safety profile of this compound at various doses. Initial results indicate that it exhibits low toxicity with minimal side effects observed at therapeutic doses. However; further studies are warranted to evaluate long-term effects and potential drug-drug interactions. These safety assessments are essential steps before advancing into human clinical trials where patient safety remains paramount.

The potential applications of Methyl 7-oxo-4;7-dihydro-[1;2;4]-triazolo[1;5-a]-pyrimidine;5-carboxylate extend beyond antimicrobial therapy. Emerging evidence suggests its utility in modulating inflammatory pathways associated with chronic diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The ability of this compound to inhibit pro-inflammatory cytokines has opened new avenues for treating these debilitating conditions without causing significant immunosuppression.

In conclusion; Methyl 7-oxyo ;47-dihydro-[12;24]-triazolo[15a]-pyrimidine ;55-carboxylate (CAS No:34 ;10 ;77 ;77) represents an exciting opportunity in pharmaceutical research due to its unique structural features; promising biological activities; favorable pharmacokinetic properties;and low toxicity profile . Continued investigation into this compound will likely uncover additional therapeutic applications beyond those currently under exploration . As our understanding grows ;so too will our ability to harness its potential as a novel therapeutic agent .